Ethynyl Estradiol 17-Acetate
Ethynyl Estradiol 17-Acetate
Brand Name:
Vulcanchem
CAS No.:
21221-29-4
VCID:
VC0026171
InChI:
InChI=1S/C22H26O3/c1-4-22(25-14(2)23)12-10-20-19-7-5-15-13-16(24)6-8-17(15)18(19)9-11-21(20,22)3/h1,6,8,13,18-20,24H,5,7,9-12H2,2-3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES:
CC(=O)OC1(CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C)C#C
Molecular Formula:
C₂₂H₂₆O₃
Molecular Weight:
338.44
Ethynyl Estradiol 17-Acetate
CAS No.: 21221-29-4
Cat. No.: VC0026171
Molecular Formula: C₂₂H₂₆O₃
Molecular Weight: 338.44
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 21221-29-4 |
|---|---|
| Molecular Formula | C₂₂H₂₆O₃ |
| Molecular Weight | 338.44 |
| IUPAC Name | [(8R,9S,13S,14S,17R)-17-ethynyl-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H26O3/c1-4-22(25-14(2)23)12-10-20-19-7-5-15-13-16(24)6-8-17(15)18(19)9-11-21(20,22)3/h1,6,8,13,18-20,24H,5,7,9-12H2,2-3H3/t18-,19-,20+,21+,22+/m1/s1 |
| SMILES | CC(=O)OC1(CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C)C#C |
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